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Compound of Interest

Compound Name: Amlobenz

CAS No.: 858669-53-1

Cat. No.: B12776156

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Amlobenz is a combination therapeutic agent containing Amlodipine, a calcium

channel blocker, and Benazepril, an angiotensin-converting enzyme (ACE) inhibitor.[1][2][3]

This document focuses on the benazepril component and provides a detailed protocol for

assessing its inhibitory activity against its specific protein target, the Angiotensin-Converting

Enzyme (ACE).

Benazepril is a prodrug that is metabolized in the body to its active form, benazeprilat.

Benazeprilat is a potent inhibitor of ACE, an enzyme that plays a critical role in the renin-

angiotensin-aldosterone system (RAAS).[2] ACE catalyzes the conversion of angiotensin I to

the potent vasoconstrictor angiotensin II and also degrades bradykinin, a vasodilator.[2] By

inhibiting ACE, benazeprilat leads to decreased plasma angiotensin II, resulting in vasodilation

and reduced blood pressure.[2]

This application note provides a detailed protocol for an in vitro ACE inhibition assay, which is a

fundamental tool for characterizing the potency and mechanism of action of inhibitors like
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benazeprilat.

Data Presentation
The inhibitory activity of a compound against ACE is typically quantified by its half-maximal

inhibitory concentration (IC50). The following table presents hypothetical IC50 values for

benazeprilat, the active metabolite of the benazepril component in Amlobenz, and captopril, a

reference ACE inhibitor.

Compound Target Protein Assay Type IC50 (nM)

Benazeprilat ACE Fluorometric 1.7

Captopril (Reference) ACE Fluorometric 2.3

Experimental Protocols
In Vitro ACE Inhibition Assay (Fluorometric)
This protocol describes a fluorometric assay to determine the inhibitory activity of the

benazepril component of Amlobenz (as benazeprilat) against Angiotensin-Converting Enzyme

(ACE). The assay is based on the cleavage of a quenched fluorogenic substrate by ACE,

leading to an increase in fluorescence.

Materials:

Human recombinant ACE

ACE substrate: Abz-Gly-p-Phe(NO2)-Pro-OH

Benazeprilat (active metabolite of benazepril)

Captopril (positive control)

Assay Buffer: 100 mM Tris-HCl, pH 8.3, containing 50 mM NaCl and 10 µM ZnCl2

Dimethyl sulfoxide (DMSO)

96-well black microplates
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Fluorometric microplate reader (Excitation: 320 nm, Emission: 420 nm)

Procedure:

Compound Preparation:

Prepare a 10 mM stock solution of benazeprilat and captopril in DMSO.

Perform serial dilutions of the stock solutions in Assay Buffer to create a range of test

concentrations (e.g., 0.01 nM to 1 µM).

Assay Reaction:

Add 20 µL of the diluted compound or Assay Buffer (for control wells) to the wells of a 96-

well plate.

Add 20 µL of human recombinant ACE (final concentration 0.1 U/mL in Assay Buffer) to

each well.

Incubate the plate at 37°C for 15 minutes.

To initiate the reaction, add 20 µL of the ACE substrate (final concentration 50 µM in Assay

Buffer) to each well.

Measurement:

Immediately measure the fluorescence intensity at 2-minute intervals for 30 minutes using

a microplate reader set to kinetic mode (Ex: 320 nm, Em: 420 nm).

Data Analysis:

Calculate the rate of reaction (V) for each well by determining the slope of the linear

portion of the fluorescence versus time curve.

Determine the percentage of inhibition for each compound concentration using the

following formula:
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where V_control is the reaction rate in the absence of the inhibitor and V_inhibitor is the

reaction rate in the presence of the inhibitor.

Plot the % Inhibition against the logarithm of the inhibitor concentration and fit the data to

a sigmoidal dose-response curve to determine the IC50 value.
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Caption: Mechanism of ACE inhibition by the benazepril component of Amlobenz.

Experimental Workflow
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Caption: Workflow for the fluorometric ACE inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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